5-Chloro-3-methyl-1,2,4-thiadiazole
Overview
Description
5-Chloro-3-methyl-1,2,4-thiadiazole is a chemical compound with the empirical formula C3H3ClN2S. It has a molecular weight of 134.59 . It is typically used for research and development purposes .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES string ClC1=NC©=NS1 . The InChI code is 1S/C3H3ClN2S/c1-2-5-3(4)7-6-2/h1H3 .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 134.59 .Scientific Research Applications
Fungicidal Activity
5-Chloro-3-methyl-1,2,4-thiadiazole derivatives have shown promise in fungicidal applications. For instance, certain thiadiazole compounds have been evaluated for their fungicidal activity against rice sheath blight, a major disease affecting rice in China, and have shown significant effectiveness (Chen, Li, & Han, 2000).
Antimicrobial Properties
These compounds have also been researched for their antimicrobial properties. A study synthesizing formazans from Mannich base of 5-(4-chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole found these to be effective against bacterial strains like Escherichia coli and Salmonella typhi, as well as several fungal strains (Sah, Bidawat, Seth, & Gharu, 2014).
Anticancer Potential
Research has also explored the anticancer potential of thiadiazole derivatives. A study found that certain novel thiadiazole and 1,3,4-thiadiazole derivatives incorporating a thiazole moiety exhibited potent anticancer activities, particularly against Hepatocellular carcinoma cell lines (Gomha et al., 2017).
Structural and Chemical Studies
Extensive studies have been conducted on the synthesis and properties of various thiadiazole derivatives. These studies include the synthesis of S-derivatives of thiadiazole compounds and their potential biological activity, which is important for the development of new drugs (Hotsulia & Fedotov, 2019; Hotsulia & Fedotov, 2020).
Antiviral Activities
1,2,3-Thiadiazoles, including derivatives of this compound, have shown potential in antiviral applications. For example, certain synthesized thiadiazoles demonstrated broad-spectrum activities against most fungi tested and potential antivirus activities comparable to the positive control agent ribavirin (Zheng et al., 2010).
Safety and Hazards
Mechanism of Action
Target of Action
Compounds with a 1,3,4-thiadiazole scaffold have been studied for their antimicrobial and anti-epileptic properties . Therefore, it’s possible that 5-Chloro-3-methyl-1,2,4-thiadiazole may interact with targets related to these biological activities.
Mode of Action
Compounds with a 1,3,4-thiadiazole scaffold have been shown to exhibit strong binding affinity and interaction with their targets . The specific interactions and resulting changes caused by this compound would need further investigation.
Biochemical Pathways
Given the potential antimicrobial and anti-epileptic properties of 1,3,4-thiadiazole compounds , it’s possible that this compound may affect pathways related to these biological activities.
Result of Action
Given the potential antimicrobial and anti-epileptic properties of 1,3,4-thiadiazole compounds , it’s possible that this compound may have similar effects.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, the compound should be stored under inert gas (nitrogen or Argon) at 2-8°C . Additionally, it should be handled with appropriate protective measures due to its potential toxicity . Avoidance of strong oxidizing agents and high temperatures or fire sources is also recommended to prevent fire or explosion .
properties
IUPAC Name |
5-chloro-3-methyl-1,2,4-thiadiazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H3ClN2S/c1-2-5-3(4)7-6-2/h1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ILTLLMVRPBXCSX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NSC(=N1)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H3ClN2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30512944 |
Source
|
| Record name | 5-Chloro-3-methyl-1,2,4-thiadiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30512944 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
134.59 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
21734-85-0 |
Source
|
| Record name | 5-Chloro-3-methyl-1,2,4-thiadiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30512944 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-chloro-3-methyl-1,2,4-thiadiazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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